Cas no 2228089-10-7 (methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate
• CAS No: 2228089-10-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6362373
• PubChem ID: 165658353
• Update Time: 2025-10-30

methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate
• EN300-2000062
• methyl 2-amino-2-[1-(6-methoxypyridin-3-yl)cyclopropyl]acetate
• 2228089-10-7

• Inchi： 1S/C12H16N2O3/c1-16-9-4-3-8(7-14-9)12(5-6-12)10(13)11(15)17-2/h3-4,7,10H,5-6,13H2,1-2H3
• InChI Key： SOFDFSZSSGWVOS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=NC(=CC=2)OC)CC1)N)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.4Ų

Additional information on methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate

Exploring the Chemistry and Applications of Methyl 2-Amino-2-1-(6-Methoxypyridin-3-yl)cyclopropylacetate (CAS No. 2228089-10-7)

The compound methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate (CAS No. 2228089-10-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyclopropyl and methoxypyridine moieties, exhibits intriguing reactivity and biological activity, making it a subject of interest for synthetic chemists and material scientists alike.

One of the key structural highlights of this compound is the presence of the 2-amino-2-cyclopropylacetate framework, which is known to confer stability and bioactivity in various contexts. The 6-methoxypyridin-3-yl group further enhances its versatility, enabling interactions with biological targets or serving as a building block for more complex molecules. Researchers have explored its potential as an intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery and development.

In the realm of medicinal chemistry, methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate has been investigated for its role in modulating enzyme activity or receptor binding. Its amino ester functionality makes it a candidate for prodrug strategies, where controlled release of active metabolites is desired. Additionally, the methoxy and pyridine groups contribute to its solubility and pharmacokinetic properties, addressing common challenges in drug formulation.

Beyond pharmaceuticals, this compound has found utility in agrochemical research. The cyclopropyl ring is a common motif in pesticides and herbicides, often associated with improved efficacy and environmental stability. The integration of the methoxypyridine moiety could further enhance target specificity, reducing off-target effects—a growing concern in sustainable agriculture.

The synthesis of methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate typically involves multi-step organic reactions, including cyclopropanation and esterification. Recent advancements in green chemistry have prompted researchers to explore catalytic methods to improve yield and reduce waste, aligning with global trends toward environmentally friendly processes. Its CAS No. 2228089-10-7 serves as a unique identifier, facilitating accurate referencing in patents and scientific literature.

From a commercial perspective, the demand for specialized intermediates like methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate is driven by the expanding fine chemicals market. Companies specializing in custom synthesis and contract research often highlight such compounds to meet the needs of clients in drug development and material science. Its niche applications underscore the importance of structure-activity relationship (SAR) studies in modern research.

In conclusion, methyl 2-amino-2-1-(6-methoxypyridin-3-yl)cyclopropylacetate (CAS No. 2228089-10-7) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity and functional diversity continue to inspire innovations across multiple industries, from pharmaceuticals to agrochemicals. As research progresses, this compound may unlock new possibilities in molecular design and targeted therapeutics, reinforcing its relevance in contemporary scientific discourse.